Ethyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate

• IUPAC Name: ethyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate
• InChI: InChI=1S/C6H9N3O3/c1-2-11-6(10)5-8-4(3-7)12-9-5/h2-3,7H2,1H3
• InChI Key: WBHMZGCSFLEREW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=N1)CN
• Molecular Formula: C6H9N3O3
• DSSTOX Substance ID: DTXSID20465016
• Molecular Weight: 171.15 g/mol
• CAS RN: 736926-14-0

Description

Synthesis Analysis

The synthesis of similar compounds involves various chemical reactions. For instance, the protodeboronation of pinacol boronic esters has been reported, which involves a radical approach. Another study discussed the synthesis of substituted ethyl-2-aminomethyl-5-hydroxy-1H-indole-3-carboxylic acids and their derivatives.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the protodeboronation of pinacol boronic esters has been reported, which involves a radical approach. Another study discussed the reaction pathway analysis of ethyl levulinate and 5-ethoxymethylfurfural from d-fructose acid hydrolysis in ethanol.

Scientific Research Applications

Synthesis and Biological Activity

Ethyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate and its derivatives have been explored for their potential in various scientific and medicinal applications. A significant area of research involves the synthesis of hybrid molecules containing different acid moieties, such as penicillanic and cephalosporanic acids, using this compound as a starting material. These synthesized compounds have been investigated for their antimicrobial, antilipase, and antiurease activities. Some derivatives exhibited good to moderate antimicrobial activity against tested microorganisms, and a few showed promising antiurease and antilipase activities (Basoğlu et al., 2013).

Another avenue of research focuses on the versatility of ethyl 5-trichloromethyl-1,2,4-oxadiazole-3-carboxylate as a building block in medicinal chemistry. It offers a straightforward route for preparing derivatives that can be integrated into biologically relevant molecules (Jakopin, 2018).

Antimicrobial Assessments

The antimicrobial properties of heterocyclic compounds utilizing ethyl 1-aminotetrazole-5-carboxylate, a closely related chemical, have also been assessed. These studies highlight the potential of such compounds in developing new antimicrobial agents (Taha & El-Badry, 2010).

Anti-Inflammatory Activity

Research into the anti-inflammatory properties of N-substituted-1,3,4-oxadiazole derivatives prepared from aromatic carboxylic acids, including ethyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate, has been conducted. These studies have found that some derivatives exhibit significant anti-inflammatory activity, potentially providing a basis for further clinical studies (Rajput et al., 2020).

Antibacterial Activities

Efforts to synthesize novel tetrazolo[1,5-b]-1,2,5-oxadiazepine derivatives from ethyl 1-aminotetrazole-5-carboxylate have shown interesting antibacterial activities. These derivatives represent a relatively little explored group with potential for further investigation in antibacterial applications (El-Badry & Taha, 2011).

Future Directions

The future directions of a compound refer to its potential applications and areas of research. For instance, substituted ethyl-2-aminomethyl-5-hydroxy-1H-indole-3-carboxylic acids and their derivatives have shown antiviral properties. Another study discussed the potential of protodeboronation in the formal total synthesis of d-®-coniceine and indolizidine 209B.